![molecular formula C19H17N3O3S2 B2838574 (Z)-N-(3-allyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-3-(phenylthio)propanamide CAS No. 865197-19-9](/img/structure/B2838574.png)
(Z)-N-(3-allyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-3-(phenylthio)propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-N-(3-allyl-6-nitrobenzo[d]thiazol-2(3H)-ylidene)-3-(phenylthio)propanamide, also known as ANIT-13, is a synthetic compound that has been used in scientific research for its potential therapeutic properties. In
Scientific Research Applications
Thiazolides as Antiviral Agents
Thiazolides, including compounds like nitazoxanide, have shown efficacy against hepatitis B virus replication. This class of compounds exhibits broad-spectrum anti-infective properties, effective against a variety of anaerobic bacteria, viruses, and parasites. A detailed study on thiazolides demonstrated their potential as novel antiviral agents, highlighting the synthesis, activity against hepatitis B, and the QSAR analysis of these compounds (Stachulski et al., 2011).
Antitubercular and Antimicrobial Activities
Derivatives of thiazolides have been evaluated for their antitubercular and antimicrobial activities. For instance, 4-thiazolidinone derivatives have been synthesized and screened for antibacterial, antifungal, and antitubercular activities, showing promising results against selected bacteria, fungi, and Mycobacterium tuberculosis (Samadhiya et al., 2014).
Anti-Inflammatory and Analgesic Agents
Compounds related to benzothiazoles have been investigated for their anti-inflammatory and analgesic properties. Efficient methods for synthesizing these compounds have been reported, along with their potent activities as anti-inflammatory and anti-nociceptive agents (Fakhr et al., 2009).
Antitumor Evaluation
Novel derivatives of benzothiazoles have been synthesized and found to exert cytostatic activities against various malignant human cell lines, including cervical, breast, colon, and laryngeal carcinoma. These compounds represent a potential avenue for the development of new antitumor agents (Racané et al., 2006).
Matrix Metalloproteinase Inhibitors in Tissue Damage
Thiazolidinone derivatives have also been designed and synthesized to verify their effectiveness in affecting the inflammatory/oxidative process, involving free oxygen and nitrite radicals, inflammatory mediators, and matrix metalloproteinases (MMPs). Some of these compounds exhibited appreciable anti-inflammatory/potential wound healing effects (Incerti et al., 2018).
Properties
IUPAC Name |
N-(6-nitro-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)-3-phenylsulfanylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3O3S2/c1-2-11-21-16-9-8-14(22(24)25)13-17(16)27-19(21)20-18(23)10-12-26-15-6-4-3-5-7-15/h2-9,13H,1,10-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUVAWVWGMWHVAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCN1C2=C(C=C(C=C2)[N+](=O)[O-])SC1=NC(=O)CCSC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.